Cas no 1213341-63-9 (4-(1S)-1-aminoethylbenzene-1,2,3-triol)

• Product Name: 4-(1S)-1-aminoethylbenzene-1,2,3-triol
• CAS No: 1213341-63-9
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6211546
• PubChem ID: 95421266
• Update Time: 2024-01-13

4-(1S)-1-aminoethylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-1-aminoethylbenzene-1,2,3-triol
• 4-[(1S)-1-aminoethyl]benzene-1,2,3-triol
• 1213341-63-9
• EN300-1837683

• Inchi： 1S/C8H11NO3/c1-4(9)5-2-3-6(10)8(12)7(5)11/h2-4,10-12H,9H2,1H3/t4-/m0/s1
• InChI Key： XLBBOZCOFVBBSO-BYPYZUCNSA-N
• SMILES： OC1C(=C(C=CC=1[C@H](C)N)O)O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives